Cas no 2104222-29-7 (Methyl 5-ethyl-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 5-ethyl-1H-pyrrole-2-carboxylate
• CAS No: 2104222-29-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD32012275
• CID: 5058557
• Update Time: 2025-10-30

Methyl 5-ethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-ethyl-1H-pyrrole-2-carboxylate
• 5-Ethyl-1H-pyrrole-2-carboxylic acid methyl ester
• Methyl 5-ethyl-1H-pyrrole-2-carboxylate

• MDL： MFCD32012275
• Inchi： 1S/C8H11NO2/c1-3-6-4-5-7(9-6)8(10)11-2/h4-5,9H,3H2,1-2H3
• InChI Key： UXKDYHNTCFSRCF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(CC)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 1.7
• Topological Polar Surface Area: 42.1

Additional information on Methyl 5-ethyl-1H-pyrrole-2-carboxylate

Methyl 5-ethyl-1H-pyrrole-2-carboxylate (CAS No. 2104222-29-7): An Overview

Methyl 5-ethyl-1H-pyrrole-2-carboxylate (CAS No. 2104222-29-7) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds with a wide range of biological activities and industrial uses.

The chemical structure of Methyl 5-ethyl-1H-pyrrole-2-carboxylate is characterized by a pyrrole ring substituted with an ethyl group at the 5-position and a methyl ester group at the 2-position. This specific arrangement of functional groups imparts unique properties to the molecule, making it a valuable candidate for various synthetic and biological studies.

Recent research has highlighted the potential of Methyl 5-ethyl-1H-pyrrole-2-carboxylate in drug discovery and development. Studies have shown that pyrrole derivatives, including this compound, exhibit significant biological activities such as anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrrole derivatives, including Methyl 5-ethyl-1H-pyrrole-2-carboxylate, demonstrated potent inhibitory effects against specific cancer cell lines. This finding opens up new avenues for the development of novel therapeutic agents targeting various types of cancer.

In addition to its biological activities, Methyl 5-ethyl-1H-pyrrole-2-carboxylate has also been explored for its potential applications in materials science. The unique electronic properties of pyrroles make them suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Research conducted at the University of California, Berkeley, has shown that pyrrole-based compounds can be used to enhance the performance of these devices by improving charge transport and stability.

The synthesis of Methyl 5-ethyl-1H-pyrrole-2-carboxylate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate aldehyde with a pyrrole derivative followed by esterification. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound, making it more accessible for both academic and industrial applications.

From a safety perspective, while Methyl 5-ethyl-1H-pyrrole-2-carboxylate is not classified as a hazardous material, it is important to handle it with care in laboratory settings. Proper personal protective equipment (PPE) should be used, and standard laboratory safety protocols should be followed to ensure safe handling and storage.

In conclusion, Methyl 5-ethyl-1H-pyrrole-2-carboxylate (CAS No. 2104222-29-7) is a promising compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.